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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991 Get Quote

An In-depth Technical Guide to Methyl 3,5-
dimethoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3,5-dimethoxybenzoate, a

benzoate analogue with applications in organic synthesis and as a key intermediate in the

preparation of pharmacologically active molecules.[1][2] This document details its chemical

structure, physicochemical properties, and a representative synthetic protocol.

Chemical Identity and Properties
Methyl 3,5-dimethoxybenzoate is a white to beige crystalline solid or powder.[1] It is

characterized by a benzene ring substituted with two methoxy groups at positions 3 and 5, and

a methyl ester group at position 1. Its detailed chemical and physical properties are

summarized in the table below.

Table 1: Physicochemical Properties of Methyl 3,5-dimethoxybenzoate
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Property Value Source

IUPAC Name methyl 3,5-dimethoxybenzoate [3]

CAS Number 2150-37-0 [1][2][3][4][5]

Molecular Formula C₁₀H₁₂O₄ [3][4]

Molecular Weight 196.20 g/mol [2][3][5]

Appearance
White to beige powder or

granules
[1]

Melting Point 42-43 °C [1][2][5]

Boiling Point 298 °C [1][2][4][5]

Solubility Insoluble in water [4]

SMILES String COC(=O)c1cc(OC)cc(OC)c1 [2][5]

InChI Key
YXUIOVUOFQKWDM-

UHFFFAOYSA-N
[2][3][5]

Chemical Structure
The chemical structure of Methyl 3,5-dimethoxybenzoate is depicted below.

Caption: 2D structure of Methyl 3,5-dimethoxybenzoate.

Experimental Protocols
Synthesis of Methyl 3,5-dimethoxybenzoate

A common synthetic route to Methyl 3,5-dimethoxybenzoate involves the methylation of

Methyl 3,5-dihydroxybenzoate.[6] The following is a representative experimental protocol.

Materials:

Methyl 3,5-dihydroxybenzoate

Dimethyl sulfate
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Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)

Ethyl acetate

Water

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve Methyl 3,5-dihydroxybenzoate in acetone.

Add potassium carbonate to the solution and stir the resulting suspension.

Slowly add dimethyl sulfate to the reaction mixture.

Heat the mixture to reflux and monitor the reaction's progress using Thin Layer

Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in ethyl acetate and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield Methyl 3,5-dimethoxybenzoate.

Further purification can be achieved by column chromatography or recrystallization if

necessary.

Spectroscopic Data:
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¹H NMR (300 MHz, acetone-d₆): δ 7.12 (d, J=2.4 Hz, 2H), 6.69 (t, J=2.4 Hz, 1H), 3.86 (s,

3H), 3.83 (s, 6H).[7]

¹H NMR (399.65 MHz, DMSO-d₆): δ 7.07 (s, 2H), 6.78 (s, 1H), 3.85 (s, 3H), 3.80 (s, 6H).[7]

Applications in Drug Development and Organic
Synthesis
Methyl 3,5-dimethoxybenzoate serves as a crucial starting material in the synthesis of

various compounds.[1] Notably, it is a key intermediate in the synthesis of 5,7-dimethoxy-4-

methylphthalide, which is a precursor for mycophenolic acid and its analogues.[2]

Mycophenolic acid is an immunosuppressant drug used to prevent organ transplant rejection.

The methoxy groups on the aromatic ring can influence the molecule's physicochemical

properties, such as lipophilicity and metabolic stability, which are important considerations in

drug design.[8]

Logical Workflow for Synthesis
The synthesis of Methyl 3,5-dimethoxybenzoate from its dihydroxy precursor follows a

standard Williamson ether synthesis logic, as illustrated in the workflow diagram below.

Methyl 3,5-dihydroxybenzoate Addition of Base
(e.g., K₂CO₃)

Deprotonation of
Hydroxyl Groups

Formation of
Phenoxide Nucleophile

Addition of Methylating Agent
(e.g., Dimethyl Sulfate) SN2 Reaction Methyl 3,5-dimethoxybenzoate Workup and

Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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